Cas no 3991-75-1 (1H-imidazol-1-yl(2-methylphenyl)-Methanone)
3991-75-1 structure
Product Name:1H-imidazol-1-yl(2-methylphenyl)-Methanone
CAS No:3991-75-1
MF:C11H10N2O
MW:186.20990228653
CID:1111980
PubChem ID:53423590
Update Time:2025-04-20
1H-imidazol-1-yl(2-methylphenyl)-Methanone Chemical and Physical Properties
Names and Identifiers
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- 1H-imidazol-1-yl(2-methylphenyl)-Methanone
- 3991-75-1
- 1H-Imidazol-1-yl(2-methylphenyl)methanone
- DTXSID201269635
- SCHEMBL15763697
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- Inchi: 1S/C11H10N2O/c1-9-4-2-3-5-10(9)11(14)13-7-6-12-8-13/h2-8H,1H3
- InChI Key: IWZWQYWYFAOUOZ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C)N1C=NC=C1
Computed Properties
- Exact Mass: 186.0794
- Monoisotopic Mass: 186.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
1H-imidazol-1-yl(2-methylphenyl)-Methanone Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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